3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline

• IUPAC Name: 3-(4-methoxyphenyl)-1-[(E)-2-phenylethenyl]benzo[f]quinoline
• InChI: InChI=1S/C28H21NO/c1-30-24-16-13-22(14-17-24)27-19-23(12-11-20-7-3-2-4-8-20)28-25-10-6-5-9-21(25)15-18-26(28)29-27/h2-19H,1H3/b12-11+
• InChI Key: KCTRWOIUUSIFGE-VAWYXSNFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(C4=CC=CC=C4C=C3)C(=C2)C=CC5=CC=CC=C5
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NC3=C(C4=CC=CC=C4C=C3)C(=C2)/C=C/C5=CC=CC=C5
• Molecular Formula: C28H21NO
• Molecular Weight: 387.5 g/mol

Description

3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This compound belongs to the family of indazole-based synthetic cannabinoids and has been found to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabis.

Mechanism of Action

3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline exerts its effects by binding to the CB1 receptor in the brain and nervous system. This receptor is responsible for regulating pain, mood, appetite, and other physiological processes. By binding to this receptor, this compound can alter these processes and produce its psychoactive effects.
Biochemical and Physiological Effects
This compound has been found to produce a range of physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces changes in mood, perception, and cognition. These effects are similar to those produced by cannabis and other synthetic cannabinoids.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline in lab experiments is its high potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, the psychoactive effects of this compound can also be a limitation, as they can interfere with experimental outcomes and make it difficult to interpret results.

Future Directions

There are several potential future directions for research on 3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline. One area of interest is its potential as a treatment for anxiety and depression. Another area of research could focus on developing new synthetic cannabinoids with improved therapeutic properties and fewer side effects. Additionally, further studies are needed to fully understand the long-term effects of this compound on the brain and body.

Scientific Research Applications

3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline has been extensively studied for its potential medical applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects in animal models. Additionally, this compound has been shown to have potential as a treatment for anxiety and depression.